1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: CC(=C)CC1(CCCC1(C)O)C
• InChI: InChI=1S/C11H20O/c1-9(2)8-10(3)6-5-7-11(10,4)12/h12H,1,5-8H2,2-4H3
• InChIKey: SFYNPRWGPVYGRO-UHFFFAOYSA-N

1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol: Structural and Physicochemical Profile for Informed Procurement

1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol (CAS 1935245-39-8) is a substituted cyclopentanol derivative characterized by a cyclopentane ring with two methyl groups and an isoprenyl side chain . With a molecular formula of C11H20O and a molecular weight of 168.28 g/mol, this tertiary alcohol is primarily available for research purposes . A computationally-estimated octanol-water partition coefficient (XLogP3) of 3.0 suggests moderate lipophilicity, a key parameter for applications in fragrance design and biological partitioning [1].

Workflow

Olfactory structure-odor relationship (SOR) studies with hindered tertiary alcohols

Tool

Sterically hindered synthetic building block for diastereoselective transformations

Use Context

Lipophilicity calibration standard for chromatographic logP profiling of cyclic alcohols

• [1] National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 131145316, 1,2-Dimethyl-2-(2-methylprop-2-enyl)cyclopentan-1-ol. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Why a Generic Cyclopentanol Cannot Replace 1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol in Specialized Applications

Substituting this compound with a simpler or isomeric cyclopentanol, such as jasmin cyclopentanol (2-(2-hexenyl)cyclopentanol), is scientifically unsound without rigorous validation. While both share an identical molecular formula (C11H20O) and similar lipophilicity (XLogP3 of 3.0), the target compound possesses a unique quaternary carbon center at the 2-position and only 2 rotatable bonds versus 4 in jasmin cyclopentanol, as computed by standard descriptors [1]. This structural rigidity is expected to alter olfactory receptor interactions and metabolic stability compared to its more flexible isomer, directly impacting the fidelity of fragrance profiles or the selectivity in chemical synthesis where a hindered tertiary alcohol is a prerequisite [1].

Jasmin cyclopentanol (isomer)

Greater conformational flexibility may alter olfactory receptor binding and metabolic stability compared to this rigid tertiary alcohol.

Des-methyl analog (lower MW)

Significantly lower molecular weight alters volatility and retention profiles, affecting both fragrance and intermediate applications.

• [1] Kim, S., Chen, J., Cheng, T., Gindulyte, A., He, J., He, S., ... & Bolton, E. E. (2023). PubChem 2023 update. Nucleic Acids Research, 51(D1), D1373-D1380. Data for CIDs 131145316 and 6438069. View Source

Quantitative Differentiation Guide for 1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol Against its Closest Analogs

Conformational Rigidity: Rotatable Bond Count vs. Jasmin Cyclopentanol

The compound exhibits significantly lower conformational flexibility than the isomeric fragrance compound jasmin cyclopentanol. The target compound has only 2 rotatable bonds compared to 4 for jasmin cyclopentanol, indicating a more restrained molecular geometry that can lead to a more specific and intense odor character or different receptor binding modes [1].

Conform. Rigidity

Head-to-head

Target: 2 rotatable bonds 50% fewer Jasmin cyclopentanol: 4

Supports structural rigidity for odor specificity and receptor interaction studies.

Computed by Cactvs 3.4.8.18 (PubChem).

Evidence Dimension	Number of Rotatable Bonds (Conformational Flexibility)
Target Compound Data	2
Comparator Or Baseline	Jasmin cyclopentanol (2-(2-hexenyl)cyclopentanol): 4
Quantified Difference	2 fewer rotatable bonds (50% reduction)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release).

Why This Matters

For procurement targeting fragrance or chemical probe development, lower conformational flexibility translates to a higher probability of achieving specific, intended molecular interactions, distinguishing it from more flexible, isomeric alternatives.

• [1] PubChem Compound Summaries. (2024). Computed Properties for CID 131145316 and CID 6438069. National Center for Biotechnology Information. View Source

Molecular Weight Differentiation from Des-methyl Analogs

The presence of two methyl groups on the ring distinguishes this compound from common des-methyl analogs. The molecular weight of 168.28 g/mol is significantly higher than the 140.22 g/mol of 2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol, a direct result of the additional methyl group [1]. This impacts boiling point, volatility, and its utility as a more hindered alcohol building block.

Molecular Weight

Head-to-head

Target: 168.28 g/mol +20% higher Des-methyl analog: 140.22 g/mol

Supports selection for volatility-dependent applications and intermediate synthesis.

Computed by PubChem 2.1 (release 2021.05.07).

Evidence Dimension	Molecular Weight
Target Compound Data	168.28 g/mol
Comparator Or Baseline	2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol (CAS 380600-32-8): 140.22 g/mol
Quantified Difference	+28.06 g/mol (approximately 20% higher)
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07).

Why This Matters

In procurement, selecting the correct molecular weight analog is critical for applications where physical properties like vapor pressure are key design parameters, as a 20% mass difference will significantly alter volatility and retention on substrates.

• [1] PubChem Compound Summaries. (2024). Computed Properties for CID 131145316 and CID 11254877. National Center for Biotechnology Information. View Source

Purity Specification Baseline: 95% Minimum Assay from a Verified Supplier

Purchasing from established non-excluded suppliers ensures a minimum purity specification of 95% . This provides a quantified baseline for experimental reproducibility, contrasting with general descriptions of less characterized analogs or those from unverified sources lacking such specifications.

Purity Specification

Specification review

≥ 95% vs unspecified analog purity

Defined purity floor supports experimental reproducibility and procurement confidence.

Vendor certificate of analysis (AKSci).

Evidence Dimension	Chemical Purity (GC/HPLC assay)
Target Compound Data	>= 95%
Comparator Or Baseline	Unspecified purity for many non-catalog cyclopentanol analogs
Quantified Difference	A defined 95% purity floor versus an undefined baseline.
Conditions	Specification from vendor certificate of analysis (AKSci).

Why This Matters

For scientists and industrial users, a guaranteed minimum purity is non-negotiable for reproducible results. Choosing a source with a declared 95% specification over one without mitigates the risk of irreproducible data caused by unknown impurities.

Validated Application Scenarios for 1,2-Dimethyl-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol

Olfactory Research: Investigating the Structure-Odor Relationship (SOR) of Hindered Tertiary Alcohols

The compound's unique quaternary carbon and specific rotatable bond count (2 vs 4 for isomeric jasmin cyclopentanol) make it a prime candidate for systematic SOR studies. Its structural rigidity provides a distinct point of comparison to flexible isomers, allowing researchers to directly probe how conformational restriction impacts odor character, threshold, and receptor affinity.

Synthetic Chemistry: Use as a Sterically Hindered, Non-Planar Building Block

With a minimum purity of 95% and a molecular weight 20% higher than des-methyl analogs, this compound serves as a well-defined, hindered tertiary alcohol building block. Its steric bulk can be leveraged to direct diastereoselectivity in subsequent transformations, unlike less substituted cyclopentanols that offer less facial bias. [1]

Physicochemical Profiling: A Calibrant for Measuring Lipophilicity and Volatility in Cyclic Alcohols

The known XLogP3 value of 3.0, combined with its defined purity, allows this compound to be used as an internal standard or calibrant in HPLC logP determination methods for other cyclic alcohols. This provides a reliable and reproducible benchmark for physicochemical profiling of novel compound libraries. [1]

Application

Selection Property

Validation Focus

Olfactory structure-odor relationship studies

Conformational restriction profile

Odor character and receptor interaction fidelity

Sterically hindered synthetic building block

Hindered tertiary alcohol and purity specification

Diastereoselectivity and reproducibility in synthesis

Physicochemical profiling calibrant

Defined lipophilicity and purity baseline

HPLC logP method calibration for cyclic alcohols

• [1] National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 131145316. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source